Cas no 113994-45-9 (O-Des2-aminoethyl-O-carboxymethyl dehydroamlodipine)

• Product Name: O-Des2-aminoethyl-O-carboxymethyl dehydroamlodipine
• CAS No: 113994-45-9
• MF: C₂₀H₂₀ClNO₇
• MW: 421.828305244446
• CID: 859698
• PubChem ID: 14271878
• Update Time: 2025-10-28

O-Des2-aminoethyl-O-carboxymethyl dehydroamlodipine Chemical and Physical Properties

Names and Identifiers

• O-Des[2-aminoethyl]-O-carboxymethyl-dehydroamlodipine
• O-Des[2-aminoethyl]-O-carboxymethyl dehydroamlodipine
• 2-[[4-(2-chlorophenyl)-3-ethoxycarbonyl-5-methoxycarbonyl-6-methylpyridin-2-yl]methoxy]acetic acid
• AMlodipine Metabolite
• SCHEMBL18157028
• DTXSID50150625
• J-003046
• Amlodipine metabolite M12 (O-Des[2-aminoethyl]-O-carboxymethyl dehydroamlodipine)
• 2-((4-(2-Chlorophenyl)-3-ethoxycarbonyl-5-methoxycarbonyl-6-methyl-2-pyridyl)methoxy)acetic acid
• 2-((4-(2-Chlorophenyl)-3-(ethoxycarbonyl)-5-(methoxycarbonyl)-6-methylpyridin-2-yl)methoxy)acetic acid
• DTXCID0073116
• PD150573
• 3,5-Pyridinedicarboxylic acid, 2-((carboxymethoxy)methyl)-4-(2-chlorophenyl)-6-methyl-, 3-ethyl 5-methyl ester
• 113994-45-9
• 2-[(carboxymethoxy)methyl]-4-(2-chlorophenyl)-6-methyl- 3-ethyl 5-methyl Ester 3,5-pyridinedicarboxylic Acid
• Q27268126
• AKOS040754723
• 7DYI36G762
• 2-[(carboxymethoxy)methyl]-4-(2-chlorophenyl)-6-methyl- 3-ethyl 5-methyl Ester 3,5-pyridinedicarboxylic Acid; 2-([4-(2-Chlorophenyl)-3-ethoxycarbonyl-5-methoxycarbonyl-6-methyl-2-pyridyl]methoxy)acetic Acid;
• UNII-7DYI36G762
• O-Des2-aminoethyl-O-carboxymethyl dehydroamlodipine

• Inchi： 1S/C20H20ClNO7/c1-4-29-20(26)18-14(9-28-10-15(23)24)22-11(2)16(19(25)27-3)17(18)12-7-5-6-8-13(12)21/h5-8H,4,9-10H2,1-3H3,(H,23,24)
• InChI Key： WYLSEDHKQJBUIA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C(C(=O)OC)=C(C)N=C(COCC(=O)O)C=1C(=O)OCC

Computed Properties

• Exact Mass: 421.0928297g/mol
• Monoisotopic Mass: 421.0928297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on O-Des2-aminoethyl-O-carboxymethyl dehydroamlodipine

Comprehensive Analysis of O-Des2-aminoethyl-O-carboxymethyl dehydroamlodipine (CAS 113994-45-9): Structure, Applications, and Research Insights

The compound O-Des2-aminoethyl-O-carboxymethyl dehydroamlodipine (CAS 113994-45-9) represents a structurally modified derivative of amlodipine, a well-known calcium channel blocker widely used in cardiovascular therapeutics. This derivative has garnered significant attention in pharmaceutical research due to its unique chemical properties and potential therapeutic applications. The long-tail keyword "modified amlodipine derivatives for hypertension research" reflects growing interest in optimizing existing drugs for enhanced efficacy.

Structurally, this compound features a dehydroamlodipine core with O-carboxymethyl and O-des2-aminoethyl modifications, which significantly alter its physicochemical characteristics compared to the parent molecule. Researchers investigating "amlodipine metabolite pathways" or "calcium channel blocker derivatives" often encounter this compound in studies exploring improved pharmacokinetic profiles. The presence of these functional groups may influence membrane permeability and target binding affinity, making it a subject of interest in drug design circles.

Current research trends show increasing focus on cardiovascular drug optimization, with particular emphasis on enhancing drug stability and reducing side effects. The modification pattern seen in CAS 113994-45-9 aligns with these objectives, as evidenced by publications examining "next-generation antihypertensive agents" and "metabolically stable calcium channel blockers." Analytical techniques such as HPLC-MS and NMR spectroscopy are typically employed to characterize this compound, addressing common search queries like "how to identify amlodipine derivatives" in analytical chemistry forums.

From a therapeutic perspective, the dehydroamlodipine scaffold maintains the basic pharmacophore required for calcium channel modulation while introducing structural variations that may confer advantages in specific clinical scenarios. Pharmaceutical scientists searching for "amlodipine analog synthesis" or "cardiovascular drug modification strategies" frequently encounter this compound in patent literature and medicinal chemistry publications. Its potential applications extend beyond hypertension management to include investigations in vascular disorders, as suggested by emerging research on "vascular smooth muscle modulators."

The synthesis of O-Des2-aminoethyl-O-carboxymethyl dehydroamlodipine typically involves multi-step organic transformations starting from amlodipine or its intermediates. This process has become a case study in advanced organic synthesis courses, responding to educational search trends like "complex drug derivative synthesis techniques." The compound's stability under various pH conditions and its solubility profile are frequently discussed in forums focused on "pharmaceutical formulation challenges," making it a relevant example in preformulation studies.

In the context of drug metabolism research, this derivative provides valuable insights into structure-activity relationships (SAR). The carboxymethyl modification in particular has been associated with altered metabolic pathways compared to the parent compound, addressing research questions about "drug metabolite identification techniques" and "metabolic stability enhancement strategies." These characteristics position CAS 113994-45-9 as an important reference compound in pharmacokinetic studies of dihydropyridine derivatives.

Quality control aspects of this compound are frequently discussed in analytical chemistry circles, with particular attention to chromatographic separation methods. The search terms "HPLC method for amlodipine derivatives analysis" and "spectral characterization of modified calcium channel blockers" reflect this technical interest. Regulatory considerations regarding characterization of such derivatives are also gaining attention, as evidenced by queries about "ICH guidelines for drug impurity profiling."

Emerging applications in combination therapies have brought renewed attention to modified calcium channel blockers like O-Des2-aminoethyl-O-carboxymethyl dehydroamlodipine. Research exploring "synergistic cardiovascular drug combinations" or "multi-target antihypertensive approaches" often references such derivatives. The compound's potential role in addressing drug resistance phenomena in cardiovascular therapy is another area attracting research interest, particularly in studies investigating "calcium channel blocker resistance mechanisms."

From a chemical biology perspective, this derivative serves as a valuable tool compound for investigating calcium channel structure-function relationships. The specific modifications present in CAS 113994-45-9 allow researchers to probe critical interactions between dihydropyridine drugs and their biological targets, addressing fundamental questions in molecular pharmacology. This application aligns with search trends for "chemical biology probes for ion channel research" and "structure-based drug design tools."

Future research directions for this compound may include exploration of its potential in personalized medicine approaches for cardiovascular diseases. The growing field of "pharmacogenomics in antihypertensive therapy" and searches for "patient-specific calcium channel blockers" suggest increasing interest in tailored derivatives that can address individual patient needs. As such, O-Des2-aminoethyl-O-carboxymethyl dehydroamlodipine represents not just a chemical curiosity, but a stepping stone toward next-generation cardiovascular therapeutics.